Antimony pentasulfide

• IUPAC Name: [bis(sulfanylidene)-λ5-stibanyl]sulfanyl-bis(sulfanylidene)-λ5-stibane
• InChI: InChI=1S/5S.2Sb
• InChI Key: PPKVREKQVQREQD-UHFFFAOYSA-N
• Canonical SMILES: S=[Sb](=S)S[Sb](=S)=S
• Molecular Formula: S5Sb2
• DSSTOX Substance ID: DTXSID8046583
• Molecular Weight: 403.9 g/mol
• Physical Description: Orange-yellow odorless solid; [Merck Index]
• CAS No.: 1315-04-4

Description

Antimony pentasulfide is an inorganic compound composed of antimony and sulfur, commonly known as antimony red. It is a nonstoichiometric compound with a variable composition, and its structure remains unknown. This compound is typically found as a red powder and is insoluble in water but soluble in hydrochloric acid, alkalis, and ammonium hydrosulfide .

Mechanism of Action

Target of Action

Antimony(V) sulfide, also known as antimony pentasulfide, primarily targets photons . It interacts with photons at the molecular level, generating electron-hole pairs that can be harnessed for electrical purposes .

Mode of Action

The interaction of Antimony(V) sulfide with its targets results in the creation of an electric field within the material when exposed to light . This allows for the separation and movement of charge carriers . The compound’s mode of action involves the oxidation of antimony sulfide in oxygen-enriched smelting systems . The reaction between Sb2S3 and oxygen is liable to occur first, and the high-valent antimony oxide decomposes at high temperatures .

Biochemical Pathways

The biochemical pathways affected by Antimony(V) sulfide involve the transformation of antimony sulfide in oxygen-enriched smelting systems . The phase transformation of antimony is feasible, and the increase in temperature is beneficial to the existence of Sb2O3 . Equilibrium calculation of Sb2S3 and oxygen showed that the antimony mainly volatilized into the gas phase, and a small amount of antimony formed non-volatile antimony oxides .

Pharmacokinetics

It’s known that antimony(v) sulfide is used in the field of sodium-ion batteries (sibs) due to its high theoretical specific capacity, good thermal stability, simple preparation, and low price . In SIBs, Antimony(V) sulfide exhibits an excellent initial discharge capacity and displays a reversible capacity after multiple cycles .

Result of Action

The result of Antimony(V) sulfide’s action is the generation of an electric field within the material when exposed to light . This allows for the separation and movement of charge carriers . Its unique properties and mechanism of action make it a promising candidate for the development of efficient and cost-effective photovoltaic devices .

Action Environment

The action of Antimony(V) sulfide is influenced by environmental factors such as temperature and the presence of oxygen . The phase transformation of antimony is feasible, and the increase in temperature is beneficial to the existence of Sb2O3 . In oxygen-enriched smelting systems, the reaction between Sb2S3 and oxygen is liable to occur first . The increase in temperature is beneficial to the existence of Sb2O3 . The compound’s action, efficacy, and stability are thus influenced by these environmental factors.

Biochemical Analysis

Biochemical Properties

Antimony(V) sulfide is involved in several biochemical reactions. It has been found to interact with various enzymes and proteins. For instance, it has been observed that microbial transformations of Antimony(V) sulfide are catalyzed by a series of enzymes in diverse environmental microorganisms .

Cellular Effects

Antimony(V) sulfide has been shown to have effects on various types of cells. For instance, it has been used for intracellular biosynthesis of nanoparticles in certain bacteria

Molecular Mechanism

The molecular mechanism of Antimony(V) sulfide involves interactions with photons, generating electron-hole pairs that can be harnessed for electrical purposes

Temporal Effects in Laboratory Settings

The effects of Antimony(V) sulfide over time in laboratory settings have been studied. For instance, it has been observed that the precipitation of Antimony(V) sulfide and the stability of the resulting compound depend on the conversion between Antimony(V) sulfide complexes and precipitates .

Metabolic Pathways

Antimony(V) sulfide is involved in several metabolic pathways. Microorganisms are able to reduce Antimony(V) sulfide through two metabolic pathways, i.e., respiratory and non-respiratory reductions .

Transport and Distribution

The transport and distribution of Antimony(V) sulfide within cells and tissues are complex processes. For instance, in the context of solar cells, carrier transport balance and light absorption balance for Antimony(V) sulfide have been achieved .

Preparation Methods

Synthetic Routes and Reaction Conditions: Antimony pentasulfide can be synthesized by reacting antimony with sulfur at temperatures ranging from 250 to 400 degrees Celsius in an inert atmosphere . The reaction is as follows: [ 2 \text{Sb} + 5 \text{S} \rightarrow \text{Sb}_2\text{S}_5 ]

Industrial Production Methods: In industrial settings, this compound is produced by heating antimony and sulfur together in a controlled environment to ensure the desired composition and purity. Commercial samples often contain sulfur impurities, which can be removed by washing with carbon disulfide in a Soxhlet extractor .

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, particularly when exposed to strong oxidizing agents.

Reduction: It can be reduced to antimony trisulfide or elemental antimony under specific conditions.

Substitution: This compound can participate in substitution reactions, especially with strong acids.

Common Reagents and Conditions:

Hydrochloric Acid: When treated with strong acids like hydrochloric acid, this compound liberates hydrogen sulfide and forms antimony trichloride. [ 6 \text{HCl} + \text{Sb}_2\text{S}_5 \rightarrow 2 \text{SbCl}_3 + 3 \text{H}_2\text{S} + 2 \text{S} ]

Major Products:

Antimony Trichloride: Formed during the reaction with hydrochloric acid.

Hydrogen Sulfide: Released as a gas during the reaction with strong acids.

Scientific Research Applications

Antimony pentasulfide has diverse applications in scientific research:

Chemistry: Used as a precursor to Schlippe’s salt (sodium thioantimonate), which is utilized in various chemical processes.

Biology and Medicine: Antimony compounds, including this compound, have been explored for their potential antitumor and antileishmanial properties.

Industry: Employed as a red pigment and in the vulcanization of rubber to produce red rubber.

Comparison with Similar Compounds

Antimony Trisulfide (Sb2S3): Another sulfide of antimony, used in pyrotechnics and as a pigment.

Phosphorus Pentasulfide (P4S10): A similar compound used as a thionation reagent in organic synthesis.

Uniqueness: Antimony pentasulfide is unique due to its nonstoichiometric nature and variable composition. Unlike phosphorus pentasulfide, it does not have a well-defined structure and is often contaminated with sulfur, which can be removed through specific purification processes .

Customer Q & A

Q1: What is unique about the synthesis method of antimony(V) sulfide described in the research?

A1: The research describes a novel method for synthesizing antimony(V) sulfide using a nuclear decay process. [, ] Specifically, it involves the β− decay of 121mSn within a SnS2 lattice. This decay process leads to the formation of a covalent antimony(V) sulfide compound. [, ] This method is particularly interesting because it allows for the creation of antimony(V) compounds that might be challenging to synthesize through traditional chemical methods.

Q2: What spectroscopic technique was used to characterize the synthesized antimony(V) sulfide, and what information did it provide?

A2: The researchers utilized Mössbauer spectroscopy to characterize the synthesized antimony(V) sulfide. [, ] This technique is particularly sensitive to the oxidation state and chemical environment of Mössbauer-active isotopes, such as 121Sb. The obtained Mössbauer spectrum confirmed the formation of a covalent antimony(V) compound within the SnS2 lattice. [, ] This information is valuable for understanding the chemical nature and potential applications of the synthesized material.